Cas no 2145093-98-5 (2,6-Dichloro-4-(methylsulfanyl)benzoic acid)

• Product Name: 2,6-Dichloro-4-(methylsulfanyl)benzoic acid
• CAS No: 2145093-98-5
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• MDL: MFCD31561339
• CID: 5079252
• PubChem ID: 21445968
• Update Time: 2026-03-01

2,6-Dichloro-4-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(methylsulfanyl)benzoic acid
• 2,6-dichloro-4-(methylthio)benzoic Acid

• MDL： MFCD31561339
• Inchi： 1S/C8H6Cl2O2S/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： HVLYRZBYFZDCRS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)O)Cl)SC

Computed Properties

• Exact Mass: 235.9465560g/mol
• Monoisotopic Mass: 235.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6

Additional information on 2,6-Dichloro-4-(methylsulfanyl)benzoic acid

Comprehensive Overview of 2,6-Dichloro-4-(methylsulfanyl)benzoic acid (CAS No. 2145093-98-5)

2,6-Dichloro-4-(methylsulfanyl)benzoic acid (CAS No. 2145093-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique molecular structure, featuring two chlorine atoms at the 2 and 6 positions and a methylsulfanyl group at the 4 position. Its distinct chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel herbicides and pharmaceutical agents.

The growing interest in 2,6-Dichloro-4-(methylsulfanyl)benzoic acid is partly driven by its potential applications in sustainable agriculture. With increasing global focus on eco-friendly pest control, researchers are exploring its role in creating next-generation crop protection products. The compound's mechanism of action, which involves interference with plant metabolic pathways, positions it as a promising candidate for low-toxicity herbicides. This aligns perfectly with current trends in green chemistry and the demand for environmentally benign agricultural solutions.

In the pharmaceutical realm, CAS 2145093-98-5 has shown intriguing potential as a building block for drug discovery. Its structural features make it particularly interesting for developing small molecule therapeutics targeting various diseases. Recent studies have investigated its derivatives for potential anti-inflammatory properties, a hot topic in medical research given the rising prevalence of chronic inflammatory conditions worldwide. The compound's bioisosteric potential also makes it valuable in medicinal chemistry optimization strategies.

The synthesis of 2,6-Dichloro-4-(methylsulfanyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern process chemistry approaches have focused on optimizing these synthetic routes to improve atom economy and reduce environmental impact - key considerations in contemporary chemical manufacturing. Advanced catalytic methods and green solvents are increasingly being employed in its production, reflecting the industry's shift toward sustainable synthesis practices.

Analytical characterization of 2145093-98-5 employs sophisticated techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for ensuring the compound's structural integrity and purity profile, especially when used in sensitive applications like pharmaceutical intermediates. The development of robust analytical methods for this compound has been an active area of research, with particular emphasis on impurity profiling and stability studies under various conditions.

From a commercial perspective, 2,6-Dichloro-4-(methylsulfanyl)benzoic acid has seen steady growth in demand across multiple markets. The fine chemicals industry has responded by developing scalable production processes to meet the needs of both research institutions and industrial users. Current market trends indicate increasing interest from contract research organizations and custom synthesis providers, particularly in regions with strong pharmaceutical innovation ecosystems like North America, Europe, and parts of Asia.

Regulatory aspects surrounding CAS 2145093-98-5 are an important consideration for potential users. While not classified as hazardous under current major chemical safety regulations, proper risk assessment and safe handling procedures should always be followed when working with this compound. The scientific community continues to monitor its ecotoxicological profile as part of ongoing efforts to understand the environmental fate of synthetic organic compounds.

Future research directions for 2,6-Dichloro-4-(methylsulfanyl)benzoic acid are likely to focus on expanding its utility in molecular design and exploring novel structure-activity relationships. With advances in computational chemistry and AI-assisted drug discovery, researchers can more efficiently explore the vast potential of this versatile scaffold. Additionally, its applications in material science, particularly in the development of functional materials with specific electronic or optical properties, represent an emerging area of investigation.

For researchers and industry professionals seeking high-quality 2,6-Dichloro-4-(methylsulfanyl)benzoic acid, it's essential to source from reputable suppliers who can provide comprehensive certificates of analysis and detailed technical specifications. The compound's storage stability, solubility characteristics, and compatibility with various reaction conditions are practical considerations that should be carefully evaluated based on intended applications.